Cas no 2326916-84-9 (5-[(2,5-dimethylphenyl)methyl]-2-(3-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one)

• Product Name: 5-[(2,5-dimethylphenyl)methyl]-2-(3-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• CAS No: 2326916-84-9
• MF: C₂₂H₂₅N₃O₂
• MW: 363.452805280685
• CID: 5310944
• PubChem ID: 167996988
• Update Time: 2025-07-01

5-[(2,5-dimethylphenyl)methyl]-2-(3-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-[(2,5-Dimethylphenyl)methyl]-2-(3-methoxyphenyl)pyrazolo[1,5-a]pyrazin-4(5H)-one
• 5-[(2,5-dimethylphenyl)methyl]-2-(3-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
• 2326916-84-9

• Inchi： 1S/C22H25N3O2/c1-15-7-8-16(2)18(11-15)14-24-9-10-25-21(22(24)26)13-20(23-25)17-5-4-6-19(12-17)27-3/h4-12,20-21,23H,13-14H2,1-3H3
• InChI Key： WSBXPZYZQXBMPS-UHFFFAOYSA-N
• SMILES： O=C1C2CC(C3C=CC=C(C=3)OC)NN2C=CN1CC1C=C(C)C=CC=1C

Computed Properties

• Exact Mass: 363.19467705g/mol
• Monoisotopic Mass: 363.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.6±50.0 °C(Predicted)
• pka: -1.67±0.20(Predicted)

Additional information on 5-[(2,5-dimethylphenyl)methyl]-2-(3-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

Compound CAS No. 2326916-84-9: 5-[(2,5-Dimethylphenyl)methyl]-2-(3-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

The compound with CAS No. 2326916-84-9, named as 5-[(2,5-Dimethylphenyl)methyl]-2-(3-methoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities and structural versatility. The molecule's unique structure incorporates a pyrazolo[1,5-a]pyrazine core with substituents at positions 2 and 5, providing a platform for exploring its pharmacological properties.

Recent studies have highlighted the importance of pyrazolopyrazine derivatives in targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The presence of a 3-methoxyphenyl group at position 2 and a (2,5-dimethylphenyl)methyl group at position 5 introduces steric and electronic variations that can influence the compound's binding affinity to specific biological targets. These substituents also play a crucial role in modulating the molecule's solubility and permeability, which are critical factors for drug bioavailability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrazine core. This is followed by functionalization at positions 2 and 5 using appropriate coupling reactions or substitution strategies. The use of microwave-assisted synthesis or continuous flow chemistry has been reported to enhance the efficiency and yield of these reactions. Researchers have also explored the use of chiral catalysts to control stereochemistry during the synthesis process.

In terms of biological activity, this compound has shown promising results in preclinical studies targeting protein kinases and other enzymes involved in disease pathways. For instance, it has demonstrated inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Additionally, its ability to modulate inflammatory pathways makes it a potential candidate for treating conditions such as arthritis and chronic inflammation.

The structural flexibility of this compound allows for further optimization through medicinal chemistry approaches. Researchers are currently investigating the impact of substituent variations on its pharmacokinetic properties and toxicity profiles. Computational modeling techniques, such as molecular docking and QSAR analysis, are being employed to predict its binding modes and optimize its drug-like qualities.

In conclusion, CAS No. 2326916-84-9 represents a significant advancement in the field of heterocyclic chemistry with promising applications in drug development. Its unique structure and biological activity make it a valuable tool for exploring novel therapeutic strategies across various disease areas.